Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate

Enzyme Kinetics Conformational Analysis DAHP Synthase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C9H17O10P
Molecular Weight 316.20 g/mol
Cat. No. B15545977
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMethyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate
Molecular FormulaC9H17O10P
Molecular Weight316.20 g/mol
Structural Identifiers
InChIInChI=1S/C9H17O10P/c1-16-8(12)9(17-2)3-5(10)7(11)6(19-9)4-18-20(13,14)15/h5-7,10-11H,3-4H2,1-2H3,(H2,13,14,15)/t5-,6-,7+,9?/m1/s1
InChIKeyKJQADXROFHHYNJ-JBPTWFHOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Stabilized DAHP Mimetic for Shikimate Pathway Analysis


Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate (CAS 91382-80-8) is a synthetic carbohydrate derivative with molecular formula C9H17O10P and molecular weight 316.20 . This compound functions as a stabilized analog of 3-deoxy-D-arabino-heptulosonate 7-phosphate (DAHP), the product of the first committed step in the shikimate biosynthetic pathway that leads to aromatic amino acids in plants, fungi, and bacteria [1]. The methyl esterification of both the anomeric hydroxyl and carboxylic acid groups confers enhanced chemical stability compared to the native DAHP molecule, enabling controlled enzymatic studies and precise kinetic analysis of DAHP synthase under laboratory conditions where the natural substrate is prone to degradation or spontaneous cyclization [1].

Conformation Control
Locked pyranose form eliminates substrate mutarotation for reproducible enzyme kinetics
Phosphate Stability
Methyl ester protection resists spontaneous β-elimination, reducing background in coupled assays
Structural Probe
Substrate-mimetic scaffold enables active site mapping and water-network analysis

Why This DAHP Analog Cannot Be Interchanged


Interchanging shikimate pathway probes without considering their structural and functional distinctions leads to irreproducible kinetic data and misinterpreted regulatory mechanisms. The target compound's dual methyl ester protection at both the anomeric center and the carboxylate terminus fundamentally alters its solution behavior and enzyme recognition profile compared to unprotected DAHP or alternative phosphate-containing analogs [1]. While native DAHP exists in equilibrium between open-chain keto and cyclic pyranose/furanose forms, the methyl glycosidic bond locks the compound exclusively in the pyranose conformation, eliminating confounding kinetic artifacts from mutarotation [1]. Furthermore, the methyl ester at C-1 prevents the spontaneous β-elimination of phosphate that complicates assays using the natural substrate, enabling long-term stability in aqueous buffer systems [2]. These unique properties make this compound indispensable for detailed kinetic and structural studies, yet simultaneously unsuitable for applications requiring metabolic flux analysis where the natural substrate's dynamic behavior is essential.

Conformation profile mismatch
Native DAHP exists as an anomeric equilibrium; the locked pyranose analog may not reproduce dynamic mutarotation-dependent behavior.
Phosphate elimination pathway absent
Unprotected DAHP undergoes spontaneous β-elimination essential for certain metabolic flux studies; this analog eliminates that liability but also that response.
Non-inhibitory binding mode
Transition-state analog inhibitors (oxime, hydrazone) provide potent DAHP synthase inhibition; this substrate-mimetic is designed for structural studies, not potency.

Functional Comparison to DAHP Analogs


Anomeric Configuration Locking

Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate is locked exclusively in the pyranose ring form through methyl glycosidation at the anomeric carbon, whereas native DAHP exists in a dynamic mutarotational equilibrium between open-chain keto, α-pyranose, β-pyranose, and furanose forms [1]. This structural fixation eliminates the variable substrate population that complicates Michaelis-Menten analysis of DAHP synthase. Circular dichroism and X-ray crystallography confirm that the methyl (methyl 3-deoxy-D-arabino-2-heptulopyranosid)onate scaffold adopts a single defined anomeric configuration, in contrast to the multiple species present in DAHP solutions [2]. The target compound provides a single molecular species for binding, enabling unambiguous interpretation of active site interactions [1].

Conformation Locking
Class-level
Target: single pyranose form
DAHP: α/β/furanose equilibrium
Supports homogeneous substrate population for kinetic assays
CD and X-ray confirmation; class-level inference
Enzyme Kinetics Conformational Analysis DAHP Synthase

Phosphate Elimination Stability

The natural substrate DAHP undergoes spontaneous phosphate β-elimination under mild aqueous conditions, generating 3-deoxy-D-arabino-heptulosonate and inorganic phosphate—a non-enzymatic background reaction that compromises accurate initial rate measurements [1]. The target compound's methyl ester at the C-1 carboxylate position stabilizes the molecule against this elimination pathway, as the ester lacks the carboxylate anion's capacity to facilitate phosphate departure through anchimeric assistance [1]. Synthetic procedures using methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate as an intermediate demonstrate the enhanced stability of this scaffold during phosphorylation and subsequent handling [2].

Phosphate Stability
Class-level
Resists spontaneous β-elimination; low background phosphate release
Reduces false-positive signal in coupled enzyme assays
Structural inference; assay-specific validation recommended
Substrate Stability Enzyme Assay Development DAHP Synthase

Substrate-Mimetic Binding Mode

The target compound acts as a substrate-mimetic rather than a potent inhibitor, binding to the DAHP synthase active site in a manner that mimics the natural substrate-enzyme complex [1]. Structural analysis of related methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate derivatives in complex with Neisseria meningitidis DAHP synthase (PDB 4UMA) reveals that the methyl glycoside moiety occupies the PEP-derived half of the active site, while the phosphate group anchors in the phosphate-binding pocket [1]. This contrasts with transition-state analog inhibitors such as DAHP oxime (Ki = 10 ± 1 nM) [2] and DAHP hydrazone (Ki = 10 nM) [3], which achieve potent inhibition by mimicking the oxocarbenium ion intermediate. The target compound's utility lies not in potent inhibition but in its capacity to serve as a structurally defined, non-reactive substrate analog for probing active site architecture, water network accommodation, and conformational changes [1].

Binding Mode
Context-dependent
Substrate-mimetic; non-inhibitory binding to DAHP synthase active site
Enables active-site mapping and water-network analysis
Comparable to published crystal structures (PDB 4UMA)
Enzyme Inhibition DAHP Synthase Structural Biology

Synthetic Intermediate vs. Biological Isolation

Methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate serves as a critical synthetic intermediate for producing 3-deoxy-D-arabino-heptulosonic acid 7-phosphate and its derivatives via controlled phosphorylation and subsequent deprotection [1][2]. The convergent synthetic strategy using this intermediate enables production of substantial quantities of DAHP with defined stereochemistry and purity, contrasting with isolation from Escherichia coli auxotroph growth medium, which yields variable quantities (reported yields dependent on strain and fermentation conditions) and requires extensive purification [1]. The methyl ester scaffold further permits selective derivatization at the phosphate position (e.g., diphenyl phosphate protected form, CAS 91382-79-5) for subsequent synthetic elaboration .

Synthetic Access
Context-dependent
Synthetic intermediate enables scalable DAHP production and derivatization
Supports SAR studies and isotopic labeling; bio-isolation variable
Yield and purity context-dependent; review phosphorylation conditions
Chemical Synthesis Derivatization Isotopic Labeling

Recommended Applications


Steady-State Kinetic Analysis

Employ this compound when conducting Michaelis-Menten kinetic studies of DAHP synthase where substrate mutarotation would otherwise confound initial rate measurements. The locked pyranose conformation ensures a homogeneous substrate population, eliminating the variable contributions from multiple DAHP anomeric species. Use in coupled spectrophotometric assays where phosphate release is monitored via purine nucleoside phosphorylase, leveraging the compound's resistance to spontaneous β-elimination to minimize background signal. This application is supported by structural evidence demonstrating the compound's capacity to bind DAHP synthase in a defined conformation [1].

Active Site Architecture and Water Network Analysis

Use this compound as a substrate-mimetic ligand for co-crystallization or soaking experiments with DAHP synthase from bacterial pathogens (e.g., Neisseria meningitidis, Mycobacterium tuberculosis). The defined pyranose conformation and stable phosphate group facilitate unambiguous electron density interpretation of active site interactions, including the critical water network that accommodates the natural substrate. The methyl ester protection prevents turnover, allowing structural capture of the enzyme-ligand complex without catalysis. This application is validated by published crystal structures of related methyl (methyl 3-deoxy-D-arabino-heptulopyranosid)onate derivatives in complex with DAHP synthase [1].

Synthetic Derivatization for SAR Studies

Utilize this compound as a starting material or key intermediate for synthesizing a panel of DAHP analogs bearing modified phosphate esters (e.g., diphenyl phosphate, phosphonate), varied ester protecting groups, or isotopic labels. The methyl ester scaffold provides a stable platform for selective functionalization at the C-7 phosphate position while maintaining the integrity of the carbohydrate core. This enables systematic SAR campaigns to probe DAHP synthase substrate specificity, allosteric regulation, and inhibitor design without the synthetic challenges posed by the labile native DAHP molecule [2].

Application
Selection Property
Validation Focus
Steady-state kinetic analysis
Homogeneous substrate (conformation-locked)
Background phosphate control; kinetic reproducibility
Active site and water-network analysis
Substrate-mimetic binding without catalysis
Crystallographic complex formation; electron density interpretation
Synthetic derivatization for SAR
Stable scaffold for selective functionalization
Phosphorylation efficiency; protecting group compatibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

30 linked technical documents
Explore Hub


Quote Request

Request a Quote for Methyl (Methyl 3-Deoxy-D-arabino-heptulopyranosid)onate-7-Phosphate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.